Cas no 1178844-03-5 (N-[2-(diethylamino)ethyl]-2-fluorobenzamide)
1178844-03-5 structure
Product Name:N-[2-(diethylamino)ethyl]-2-fluorobenzamide
CAS No:1178844-03-5
MF:C13H19FN2O
MW:238.301166772842
CID:2604912
PubChem ID:60635064
Update Time:2025-04-21
N-[2-(diethylamino)ethyl]-2-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS008928509
- N-(2-(Diethylamino)ethyl)-2-fluorobenzamide
- N-[2-(diethylamino)ethyl]-2-fluorobenzamide
- 1178844-03-5
-
- MDL: MFCD13203627
- Inchi: 1S/C13H19FN2O/c1-3-16(4-2)10-9-15-13(17)11-7-5-6-8-12(11)14/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
- InChI Key: WTEAVYZVXFQMKL-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(NCCN(CC)CC)=O
Computed Properties
- Exact Mass: 238.14814140g/mol
- Monoisotopic Mass: 238.14814140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
N-[2-(diethylamino)ethyl]-2-fluorobenzamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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